Novel rhodium and ruthenium carbonyl cluster complexes with face- and edge-bridging GaCp* ligands. Synthesis and structural characterization of the Rh6(CO)12(µ3-GaCp*)4 and Ru6(η6-C)(µ2-CO)(CO)13(µ3-GaCp*)2(µ2-GaCp*) clusters†

Dalton Transactions Pub Date: 2005-10-11 DOI: 10.1039/B513015H

Abstract

Reactions of hexanuclear carbonyl clusters of rhodium Rh6(CO)16 and ruthenium Ru66-C)(µ2-CO)(CO)16 with GaCp* (Cp* = C5Me5) in the mild conditions result in substitution of CO ligands and formation of the Rh6(CO)123-GaCp*)4 and the Ru66-C)(µ2-CO)(CO)133-GaCp*)22-GaCp*) cluster derivatives.

Graphical abstract: Novel rhodium and ruthenium carbonyl cluster complexes with face- and edge-bridging GaCp* ligands. Synthesis and structural characterization of the Rh6(CO)12(µ3-GaCp*)4 and Ru6(η6-C)(µ2-CO)(CO)13(µ3-GaCp*)2(µ2-GaCp*) clusters
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